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Compound of Interest

Compound Name: 2,4-Dichlorotoluene

Cat. No.: B165549

Technical Support Center: 2,4-Dichlorotoluene

This guide provides comprehensive safety, handling, and storage procedures for 2,4-
Dichlorotoluene, designed for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,4-Dichlorotoluene?

Al: 2,4-Dichlorotoluene is a combustible liquid and vapor that can cause irritation to the eyes,
skin, and respiratory tract.[1] It may also cause gastrointestinal irritation if ingested.[1] The
substance is toxic to aquatic life with long-lasting effects.[2][3][4]

Q2: What personal protective equipment (PPE) is required when handling 2,4-
Dichlorotoluene?

A2: When handling 2,4-Dichlorotoluene, it is essential to use appropriate personal protective
equipment. This includes:

o Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles.[2][3]

o Skin Protection: Chemical-resistant gloves (butyl rubber is recommended) and impervious
clothing to prevent skin contact.[2][5][6]
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o Respiratory Protection: In areas with inadequate ventilation or when dealing with vapors or
mists, use a NIOSH-approved respirator with an organic vapor cartridge.[2][5][6]

Q3: What are the proper storage conditions for 2,4-Dichlorotoluene?

A3: Store 2,4-Dichlorotoluene in a cool, dry, and well-ventilated area in a tightly closed
container.[1][2][3] Keep it away from heat, sparks, open flames, and other sources of ignition.
[1][2] It should be stored separately from incompatible materials such as strong oxidizing
agents and strong bases.[1][4][6]

Q4: What should | do in case of a spill?

A4: In the event of a spill, immediately ensure the area is well-ventilated and remove all
sources of ignition.[1][3] Wearing appropriate PPE, contain the spill using an inert absorbent
material like sand, earth, or vermiculite.[1][4][7] Collect the absorbed material and place it in a
suitable, closed container for disposal.[1][2][3] Prevent the spill from entering drains or
waterways.[2][3]

Q5: What are the first-aid measures for exposure to 2,4-Dichlorotoluene?
A5:

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration and seek medical aid.[1][2]

o Skin Contact: Remove contaminated clothing and shoes. Flush the skin with plenty of water
for at least 15 minutes.[1] Seek medical attention if irritation develops.[1][5]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, have them rinse
their mouth and drink 2-4 cupfuls of milk or water.[1] Seek immediate medical attention.[1][2]

Quantitative Data

Physical and Chemical Properties
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Property

Value

CAS Number

95-73-8[1][2]

Molecular Formula

C7HsCl2[1][2]

Molecular Weight 161.03 g/mol [1][2]
Appearance Clear, colorless liquid[1][6]
Boiling Point 196-201 °C (385-394 °F)[5][8]
Melting Point -13.1 °C (8.4 °F)[5][6]

Flash Point 79 °C (174.2 °F)[1][9]

Density 1.246 g/mL at 25 °C[2]
Solubility Insoluble in water[5][6]

Exposure and Toxicity Data

Parameter

Value

Oral LD50 (Rat)

2400 mg/kg[1][2]

Oral LD50 (Mouse)

2400 mg/kg[1]

Experimental Protocols

Protocol 1: Standard Handling Procedure

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[1] Confirm that the work area is well-ventilated.

o Personal Protective Equipment (PPE): Don the required PPE, including safety goggles with

side shields, chemical-resistant gloves (butyl rubber), and a lab coat or impervious clothing.

[2]5][6]

e Handling:
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[e]

Avoid contact with eyes, skin, and clothing.[1]

o

Avoid inhalation of vapor or mist.[2]

[¢]

Keep the container tightly closed when not in use.[1]

[¢]

Keep away from heat, sparks, and open flames.[1][2]

o Post-Handling: Wash hands thoroughly after handling.[1][2] Remove and wash contaminated
clothing before reuse.[1]

Protocol 2: Spill Response Procedure

o Evacuation and Ventilation: Immediately evacuate non-essential personnel from the spill
area. Ensure the area is well-ventilated to disperse vapors.[1][3]

o Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot
surfaces) from the vicinity of the spill.[1][3]

o Don PPE: Put on the appropriate PPE, including respiratory protection if vapors are present.

[2][3]

e Containment: Use an inert absorbent material such as sand, earth, or vermiculite to contain
the spill.[1][4][7] Do not allow the spill to enter drains or waterways.[2][3]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a labeled, sealable container for hazardous waste disposal.[2][3]

o Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap
and water.[5]

» Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[1][3]

Visualizations

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pim-resources.coleparmer.com/sds/92548.pdf
https://www.cdhfinechemical.com/images/product/msds/37_444696379_2,4-DICHLOROTOLUENE-CASNO-95-73-8-MSDS.pdf
https://pim-resources.coleparmer.com/sds/92548.pdf
https://pim-resources.coleparmer.com/sds/92548.pdf
https://www.cdhfinechemical.com/images/product/msds/37_444696379_2,4-DICHLOROTOLUENE-CASNO-95-73-8-MSDS.pdf
https://pim-resources.coleparmer.com/sds/92548.pdf
https://www.cdhfinechemical.com/images/product/msds/37_444696379_2,4-DICHLOROTOLUENE-CASNO-95-73-8-MSDS.pdf
https://pim-resources.coleparmer.com/sds/92548.pdf
https://pim-resources.coleparmer.com/sds/92548.pdf
https://www.chemicalbook.com/msds/2-4-dichlorotoluene.pdf
https://pim-resources.coleparmer.com/sds/92548.pdf
https://www.chemicalbook.com/msds/2-4-dichlorotoluene.pdf
https://www.cdhfinechemical.com/images/product/msds/37_444696379_2,4-DICHLOROTOLUENE-CASNO-95-73-8-MSDS.pdf
https://www.chemicalbook.com/msds/2-4-dichlorotoluene.pdf
https://pim-resources.coleparmer.com/sds/92548.pdf
https://www.inchem.org/documents/icsc/icsc/eics1727.htm
https://store.apolloscientific.co.uk/storage/msds/OR3753_msds.pdf
https://www.cdhfinechemical.com/images/product/msds/37_444696379_2,4-DICHLOROTOLUENE-CASNO-95-73-8-MSDS.pdf
https://www.chemicalbook.com/msds/2-4-dichlorotoluene.pdf
https://www.cdhfinechemical.com/images/product/msds/37_444696379_2,4-DICHLOROTOLUENE-CASNO-95-73-8-MSDS.pdf
https://www.chemicalbook.com/msds/2-4-dichlorotoluene.pdf
https://cameochemicals.noaa.gov/chemical/20171
https://pim-resources.coleparmer.com/sds/92548.pdf
https://www.chemicalbook.com/msds/2-4-dichlorotoluene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Preparation

Verify Ventilation

Don PPE

Handling

Dispense Chemical

i

Keep Container Closed

Post-Handling

Clean Work Area
Store Properly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,4-Dichlorotoluene.
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Caption: Decision tree for responding to a 2,4-Dichlorotoluene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage procedures for 2,4-
Dichlorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165549#safe-handling-and-storage-procedures-for-2-
4-dichlorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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